Cas no 77314-89-7 (2-[Benzyl(methyl)amino]isonicotinic acid)

• Product Name: 2-[Benzyl(methyl)amino]isonicotinic acid
• CAS No: 77314-89-7
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• MDL: MFCD11523576
• CID: 1078894
• PubChem ID: 22643341
• Update Time: 2025-10-29

2-[Benzyl(methyl)amino]isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-[Benzyl(methyl)amino]isonicotinic acid
• 2-(N-benzyl-N-methylamino)pyridine-4-carboxylic acid
• 2-[benzyl(methyl)amino]pyridine-4-carboxylic acid
• AG-L-24391
• CTK5E4265
• FT-0681441
• KB-227144
• MolPort-004-367-185
• SureCN4852129
• 2-(Benzyl(methyl)amino)isonicotinic acid
• VRSQKAXGYDIOFP-UHFFFAOYSA-N
• 77314-89-7
• 2-(Benzyl-methyl-amino)-isonicotinic acid
• DTXSID00627256
• CDA31489
• AKOS000214703
• SCHEMBL4852129
• 2-(Benzyl(methyl)amino)isonicotinicacid
• DA-27614

• MDL： MFCD11523576
• Inchi： 1S/C14H14N2O2/c1-16(10-11-5-3-2-4-6-11)13-9-12(14(17)18)7-8-15-13/h2-9H,10H2,1H3,(H,17,18)
• InChI Key： VRSQKAXGYDIOFP-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C(C=1)N(C)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 242.10600
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 53.43000
• LogP: 2.41620

2-[Benzyl(methyl)amino]isonicotinic acid Security Information

• HazardClass：IRRITANT

Additional information on 2-[Benzyl(methyl)amino]isonicotinic acid

Professional Introduction to 2-[Benzyl(methyl)amino]isonicotinic Acid (CAS No. 77314-89-7)

2-[Benzyl(methyl)amino]isonicotinic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 77314-89-7, has garnered considerable attention due to its potential applications in drug development and molecular biology research. The molecular structure of 2-[Benzyl(methyl)amino]isonicotinic acid incorporates both benzyl and methyl amino groups, which contribute to its versatility in chemical modifications and biological interactions.

The isonicotinic acid backbone of this molecule provides a scaffold that is commonly utilized in the synthesis of various pharmacologically active agents. Isonicotinic acid derivatives are well-known for their role in the development of antibiotics and anti-inflammatory drugs. The presence of the benzyl(methyl)amino substituent enhances the compound's reactivity and binding affinity, making it a valuable intermediate in medicinal chemistry.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds like 2-[Benzyl(methyl)amino]isonicotinic acid. Researchers have been exploring its potential as a precursor in the synthesis of novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in developing compounds that exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to cancer and inflammation.

In particular, the benzyl(methyl)amino group in 2-[Benzyl(methyl)amino]isonicotinic acid has been shown to facilitate the formation of stable complexes with metal ions, which is a crucial property for designing metal-based drugs. These complexes have shown promise in treating metalloproteinase-mediated diseases, such as certain forms of cancer and neurodegenerative disorders. The ability to modulate these interactions through chemical modifications offers a strategic advantage in drug design.

The synthesis of 2-[Benzyl(methyl)amino]isonicotinic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the production process. These techniques not only enhance efficiency but also minimize unwanted side products, ensuring the compound's suitability for further applications.

From a biological perspective, 2-[Benzyl(methyl)amino]isonicotinic acid has been investigated for its potential role as a chelating agent. Its ability to bind with transition metals makes it an attractive candidate for developing therapeutic strategies that involve metal ion homeostasis. Such strategies are particularly relevant in treating conditions where metal ion dysregulation plays a critical role, such as iron overload disorders and certain types of poisoning.

The compound's structural features also make it a valuable tool in biochemical research. Researchers have utilized 2-[Benzyl(methyl)amino]isonicotinic acid to study enzyme kinetics and binding affinities. Its interactions with various biological targets have provided insights into the mechanisms underlying several diseases, paving the way for the development of targeted therapies.

In conclusion, 2-[Benzyl(methyl)amino]isonicotinic acid (CAS No. 77314-89-7) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural properties and versatile reactivity make it a valuable intermediate in synthesizing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in advancing medical science.